Cas no 1805123-96-9 (4-Amino-3-fluoropyridine-2-acetic acid)

• Product Name: 4-Amino-3-fluoropyridine-2-acetic acid
• CAS No: 1805123-96-9
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 4899528
• Update Time: 2023-08-18

4-Amino-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C7H7FN2O2/c8-7-4(9)1-2-10-5(7)3-6(11)12/h1-2H,3H2,(H2,9,10)(H,11,12)
• InChI Key： YAAUJOBQOPWRBM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN=C1CC(=O)O)N

Computed Properties

• Exact Mass: 170.049
• Monoisotopic Mass: 170.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.2